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Compound of Interest

Compound Name: alpha-lrone

Cat. No.: B1206951

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the structural and physicochemical properties
of irones and damascones, two important classes of fragrance compounds. The information
presented is supported by experimental data and detailed methodologies to assist in further
research and development.

Structural Overview

Irones and damascones are monoterpenoid ketones that share a common structural feature: a
substituted cyclohexene ring. However, the specific arrangement of methyl groups and the
position of the double bond within the ring, as well as the structure of the acyl side chain, give
rise to distinct isomers with unique olfactory properties.

Irones, with a chemical formula of C14H220, are characterized by a tetramethyl-substituted
cyclohexene ring. The position of the double bond in the ring differentiates the main isomers:
alpha-irone (0-irone) and gamma-irone (y-irone).[1][2]

Damascones, with a chemical formula of C13H200, possess a trimethyl-substituted cyclohexene
ring.[3] The primary isomers, alpha-damascone (a-damascone), beta-damascone (3-
damascone), and delta-damascone (6-damascone), are distinguished by the location of the
double bond within the cyclohexene ring.[3][4]
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The structural differences between the isomers of irones and damascones are illustrated in the
diagram below.
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Structural Comparison of Irones and Damascones

Structural Features
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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